Cas no 2680887-38-9 (benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate)

• Product Name: benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate
• CAS No: 2680887-38-9
• MF: C₁₇H₁₃FN₄O₄
• MW: 356.307926893234
• CID: 5625523
• PubChem ID: 165935687
• Update Time: 2025-06-13

benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680887-38-9
• EN300-28299281
• benzyl N-[4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenyl]carbamate
• benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate

• Inchi： 1S/C17H13FN4O4/c18-13-8-16(22(24)25)14(9-15(13)21-7-6-19-11-21)20-17(23)26-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,20,23)
• InChI Key： OLPBJOPTOPESTB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1N1C=NC=C1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 356.09208307g/mol
• Monoisotopic Mass: 356.09208307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Additional information on benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate

Introduction to Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate (CAS No: 2680887-38-9)

Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2680887-38-9, represents a unique structural motif that combines a nitrophenyl group with a fluorine-substituted benzene ring, further functionalized by an imidazole moiety and a carbamate group. The presence of these specific functional groups not only imparts distinct chemical properties but also opens up a plethora of potential applications in drug discovery and development.

The nitrophenyl group is a well-known pharmacophore that has been extensively studied for its biological activity. It is often found in various pharmaceutical agents due to its ability to interact with biological targets in a manner that can modulate physiological processes. In the context of Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate, the nitro group is positioned at the 2-position of the phenyl ring, which can influence its electronic properties and reactivity. This positioning may enhance its ability to engage with biological receptors, making it a valuable component in the design of novel therapeutic agents.

The fluorine atom at the 4-position of the benzene ring is another critical feature of this compound. Fluorine substitution is a common strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The introduction of fluorine into the molecular structure can lead to increased lipophilicity, improved bioavailability, and enhanced binding interactions with biological targets. In Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate, the fluorine atom is likely to play a crucial role in determining the compound's overall pharmacological profile.

The imidazole ring is another important structural element that contributes to the compound's complexity and potential biological activity. Imidazole derivatives are known for their diverse biological functions, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the imidazole moiety in Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate suggests that this compound may exhibit similar biological activities or serve as a scaffold for further derivatization to achieve desired pharmacological effects.

The carbamate group at the nitrogen position of the imidazole ring adds another layer of functionality to the molecule. Carbamate groups are often found in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets in a specific manner. This group can influence the solubility, stability, and metabolic pathways of drug candidates. In Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate, the carbamate group may contribute to the compound's overall bioactivity by facilitating interactions with specific biological receptors or enzymes.

Recent research in medicinal chemistry has highlighted the importance of multifunctional molecules that combine multiple pharmacophores into a single structural framework. Benzyl N-4-fluoro-5-(1H-imidazol-1-yl)-2-nitrophenylcarbamate exemplifies this approach by integrating several key functional groups that have been shown to be effective in drug discovery. The combination of a nitrophenyl group, a fluorine-substituted benzene ring, an imidazole moiety, and a carbamate group creates a complex molecular architecture that may exhibit unique biological properties.

One area where this compound shows promise is in the development of novel anticancer agents. The nitrophenyl and imidazole groups are known to have anticancer activity, and their presence in Benzyl N-4-fluoro-5-(1H-imidazol-1-y l)-2-nitrophenylcarbamate suggests that it may interfere with cancer cell proliferation or induce apoptosis. Additionally, the fluorine substitution may enhance its ability to bind to cancer-specific targets, improving its selectivity and efficacy.

Another potential application for Benzyl N-4-fluoro -5-(1H-imidazol -1 -y l)-2-nitrophen ylcarbamate is in the treatment of inflammatory diseases. The imidazole ring has been shown to have anti-inflammatory properties, and its presence in this compound may contribute to its ability to modulate inflammatory pathways. Furthermore, the nitrophenyl group has been associated with anti-inflammatory activity, suggesting that this compound may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease.

In conclusion, Benzyl N -4 -fluoro-5-(1H-imidazol -1 -y l)-2-nitrophen ylcarbamate (CAS No: 2680887 -38 -9) is a multifunctional organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including a nitrophenyl group, a fluorine-substituted benzene ring, an imidazole moiety, and a carbamate group, make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and mechanisms of action for this compound, it holds promise as a valuable tool in the development of novel therapeutic agents.